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Compound of Interest

Compound Name: Pomalidomide 4'-PEG6-azide

Cat. No.: B12379348 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Pomalidomide 4'-PEG6-azide, a crucial

building block for the development of Proteolysis-Targeting Chimeras (PROTACs). Tailored for

researchers, scientists, and drug development professionals, this document details the

compound's properties, synthesis, and application in targeted protein degradation, supported

by experimental protocols and pathway visualizations.

Pomalidomide 4'-PEG6-azide is a functionalized E3 ligase ligand that incorporates a

pomalidomide moiety, which binds to the Cereblon (CRBN) E3 ubiquitin ligase.[1] This is

connected via a six-unit polyethylene glycol (PEG6) linker to a terminal azide group, enabling

covalent conjugation to a target protein ligand through "click chemistry".[2][3] This versatile tool

is instrumental in the synthesis of PROTACs, which are designed to hijack the cell's ubiquitin-

proteasome system to selectively degrade proteins of interest.

Core Data Presentation
A summary of the key quantitative data for Pomalidomide 4'-PEG6-azide is presented in the

table below for easy reference and comparison.
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Parameter Value Reference(s)

CAS Number 2624181-62-8 [1]

Molecular Weight 606.63 g/mol

Molecular Formula C27H38N6O10

Purity ≥95% (HPLC)

Mechanism of Action and Signaling Pathways
Pomalidomide-based PROTACs exert their effect by inducing the proximity of a target protein

to the CRBN E3 ubiquitin ligase complex.[4][5] Pomalidomide itself binds to CRBN, redirecting

the ligase's activity towards neo-substrates, notably the lymphoid transcription factors Ikaros

(IKZF1) and Aiolos (IKZF3).[6][7][8] This leads to their ubiquitination and subsequent

degradation by the proteasome.[6][9] The degradation of these transcription factors results in

downstream effects, including anti-proliferative and pro-apoptotic activities in cancer cells, as

well as immunomodulatory responses.[7][10]
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PROTAC Synthesis and Validation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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